3-(Piperidin-4-yl)-3,4-dihydrobenzo[d][1,2,3]triazine

• Molecular Formula: C12H16N4
• Molecular Weight: 216.28 g/mol
• IUPAC Name: 3-piperidin-4-yl-4H-1,2,3-benzotriazine
• InChI: InChI=1S/C12H16N4/c1-2-4-12-10(3-1)9-16(15-14-12)11-5-7-13-8-6-11/h1-4,11,13H,5-9H2
• InChI Key: MUBKJBHIBMHLGU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2CC3=CC=CC=C3N=N2

Description

3-(Piperidin-4-yl)-3,4-dihydrobenzo[d][1,2,3]triazine is a heterocyclic compound that features a piperidine ring fused to a benzo[d][1,2,3]triazine moiety. This compound is of significant interest in the field of medicinal chemistry due to its potential pharmacological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Piperidin-4-yl)-3,4-dihydrobenzo[d][1,2,3]triazine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a piperidine derivative with a suitable benzo[d][1,2,3]triazine precursor. The reaction conditions often include the use of catalysts and solvents to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and microwave-assisted synthesis can be employed to enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

3-(Piperidin-4-yl)-3,4-dihydrobenzo[d][1,2,3]triazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at specific positions on the triazine ring, often facilitated by the presence of electron-withdrawing groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

3-(Piperidin-4-yl)-3,4-dihydrobenzo[d][1,2,3]triazine has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly for its activity against certain diseases.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(Piperidin-4-yl)-3,4-dihydrobenzo[d][1,2,3]triazine involves its interaction with specific molecular targets within biological systems. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and the biological context .

Comparison with Similar Compounds

Similar Compounds

Piperidine derivatives: Compounds such as piperidine and its substituted derivatives share structural similarities with 3-(Piperidin-4-yl)-3,4-dihydrobenzo[d][1,2,3]triazine.

Triazine derivatives: Compounds like 1,3,5-triazine and its derivatives also exhibit similar chemical properties.

Uniqueness

3-(Piperidin-4-yl)-3,4-dihydrobenzo[d][1,2,3]triazine is unique due to its fused ring structure, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .